6-Isopropyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C13H14N4S
• Molecular Weight: 258.34 g/mol
• IUPAC Name: 3-(3-methylphenyl)-6-propan-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H14N4S/c1-8(2)12-16-17-11(14-15-13(17)18-12)10-6-4-5-9(3)7-10/h4-8H,1-3H3
• InChI Key: SFSOAKKDFADFLZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN=C3N2N=C(S3)C(C)C
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C(C)C

Description

6-Isopropyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has recently gained attention due to its potential applications in scientific research. This compound is a member of the thiadiazole family and has a unique chemical structure that makes it an interesting target for synthesis and study.

Mechanism of Action

The mechanism of action of 6-Isopropyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that the compound may exert its biological effects by interacting with specific molecular targets in cells. For example, it has been shown to inhibit the growth of certain cancer cells by inducing apoptosis and inhibiting cell cycle progression.
Biochemical and Physiological Effects:
Studies have shown that 6-Isopropyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has a range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, suggesting potential applications as an antimicrobial or antifungal agent. It has also been shown to have anticancer properties, inhibiting the growth of certain cancer cells. In addition, the compound has been investigated for its potential as a fluorescent probe for detecting metal ions.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Isopropyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its unique chemical structure, which makes it an interesting target for synthesis and study. Additionally, the compound has been shown to have potential applications in a range of scientific fields, including microbiology, oncology, and biochemistry.
However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results. Additionally, the synthesis method for this compound is complex and may require specialized equipment or expertise.

Future Directions

There are several future directions for research on 6-Isopropyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is investigating its potential as a fluorescent probe for detecting metal ions. Another area of research is exploring its potential as an antimicrobial or antifungal agent. Additionally, further studies are needed to fully understand the compound's mechanism of action and to determine its potential applications in oncology and other fields.

Synthesis Methods

The synthesis of 6-Isopropyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-methylbenzyl hydrazine with isopropyl isothiocyanate and 2-mercapto-5-methyl-1,3,4-thiadiazole. The reaction is carried out in the presence of a catalyst and under specific conditions to yield the desired product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

6-Isopropyl-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been shown to have potential applications in scientific research. The compound has been investigated for its antimicrobial, antifungal, and anticancer properties. It has also been studied for its potential as a fluorescent probe for detecting metal ions.